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Compound of Interest

Compound Name: Tris(2-methoxyethoxy)vinylsilane

Cat. No.: B093991

Essential Safety and Handling Guide for Tris(2-
methoxyethoxy)vinylsilane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tris(2-methoxyethoxy)vinylsilane (CAS No. 1067-53-4). It
is intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Identifier:
o Name: Tris(2-methoxyethoxy)vinylsilane

o Synonyms: Tris(methoxyethoxy) Vinyl, 6-Ethenyl-6-(Methoxyethoxy)-2,5,7,10-Tetraoxa-6-
Silaundecane[1]

e CAS Number: 1067-53-4

Hazard Identification and Personal Protective
Equipment (PPE)

Tris(2-methoxyethoxy)vinylsilane is classified with significant health hazards, primarily as a
reproductive toxin.[2][3] It is crucial to adhere to the following personal protective equipment
guidelines to minimize exposure.
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Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale & Citation

Chemical goggles or safety )
o ] To prevent eye contact which
) glasses with side-shields T
Eye Protection , can cause irritation. Contact
conforming to EN166 (EU) or

lenses should not be worn.[5]
NIOSH (US).[4]

o To prevent skin contact.
) Neoprene or nitrile rubber ) )
Hand Protection Gloves must be inspected prior

gloves.[5] to use.[2][4]

Wear suitable protective
) clothing, which may include )
Skin and Body ) ) ] To prevent skin exposure.
impervious or fire/flame-

resistant clothing.[2][3][5]

Use a NIOSH-certified organic
vapor (black cartridge)
respirator or a full-face
Respiratory respirator with multi-purpose To protect against breathing
combination (US) or type vapors or mists.[2][5]
ABEK (EN 14387) respirator
cartridges where inhalation

exposure may occur.[4][5]

First Aid Measures

Immediate medical attention is required for any exposure. Always show the Safety Data Sheet
(SDS) to the attending physician.[3][4]

Table 2: First Aid Procedures
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Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a
comfortable breathing position. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[3][5]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water.[2][3][5] If skin irritation occurs, get

medical advice/attention.[5]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes, also under the eyelids.[5]
Remove contact lenses if present and easy to
do. Continue rinsing and seek medical

advice/attention.[5]

Ingestion

Rinse mouth with water.[4] Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[2]

Handling, Storage, and Spill Procedures

Proper handling and storage are critical to maintaining the chemical's stability and preventing

hazardous situations.

Operational Plan: Handling and Storage

e Handling:

o Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][4][5]

o Use only in a well-ventilated area or under a chemical fume hood.[5]

o Avoid contact with eyes, skin, and clothing, and do not breathe vapors or mists.[5]
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o Wash hands thoroughly after handling.[5]

o Keep away from open flames, hot surfaces, and sources of ignition.

e Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]
o Store locked up.[2][3][5]

o Store away from heat and incompatible materials such as oxidizing agents and strong
bases.[5]

Emergency Plan: Spill and Leak Containment

Evacuation: Evacuate personnel to safe areas and keep people away from and upwind of
the spill/leak.[1][2][4]

» Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of
ignition.[1][2]

o Personal Protection: Wear appropriate personal protective equipment as detailed in Table 1.

[2]

o Containment: Prevent further leakage or spillage if safe to do so. Contain spills with dikes or
absorbents to prevent migration into sewers or streams.[4][5]

e Clean-up: Soak up with inert absorbent material. Collect and place in suitable, closed
containers for disposal.[2][4][5] Use spark-proof tools and explosion-proof equipment.[2][3]

Disposal Plan

Dispose of contents and containers in accordance with local, national, and international
regulations.

e Waste Disposal:

o The recommended method of disposal is incineration.[5]
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o Dispose of waste at a licensed waste disposal facility.[5]

o Do not dispose of waste into the sewer system.[5]

¢ Environmental Precautions:

o Avoid release to the environment.[1][5]

Procedural Workflow and Logic

The following diagram illustrates the decision-making process for handling Tris(2-

methoxyethoxy)vinylsilane, from preparation to emergency response.
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Caption: Workflow for handling Tris(2-methoxyethoxy)vinylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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